Cas no 1555341-04-2 (1-(6-(2-fluorophenoxy)pyridin-3-yl)ethanone)

• Product Name: 1-(6-(2-fluorophenoxy)pyridin-3-yl)ethanone
• CAS No: 1555341-04-2
• MF: C₁₃H₁₀FNO₂
• MW: 231.222406864166
• MDL: MFCD26163854
• CID: 4605840
• Update Time: 2025-10-28

1-(6-(2-fluorophenoxy)pyridin-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(6-(2-fluorophenoxy)pyridin-3-yl)ethanone
• Ethanone, 1-[6-(2-fluorophenoxy)-3-pyridinyl]-

• MDL： MFCD26163854
• Inchi： 1S/C13H10FNO2/c1-9(16)10-6-7-13(15-8-10)17-12-5-3-2-4-11(12)14/h2-8H,1H3
• InChI Key： UFIGSQLJQTYBCP-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(OC2=CC=CC=C2F)N=C1)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Additional information on 1-(6-(2-fluorophenoxy)pyridin-3-yl)ethanone

1-(6-(2-Fluorophenoxy)pyridin-3-yl)ethanone: A Comprehensive Overview

1-(6-(2-Fluorophenoxy)pyridin-3-yl)ethanone (CAS No. 1555341-04-2) is a highly specialized organic compound with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of aromatic ketones, characterized by its unique structure that combines a pyridine ring with a fluoro-substituted phenoxy group and an acetyl moiety. The molecule's design allows for diverse functionalization and reactivity, making it a valuable building block in modern organic synthesis.

The synthesis of 1-(6-(2-fluorophenoxy)pyridin-3-yl)ethanone involves a multi-step process that typically begins with the preparation of the phenoxy derivative. Recent advancements in catalytic cross-coupling reactions, such as the Suzuki-Miyaura coupling, have enabled more efficient and selective methods for constructing the phenoxy-pyridine moiety. For instance, researchers have utilized palladium catalysts to achieve high yields and excellent regioselectivity in forming the C-O bond between the phenoxy group and the pyridine ring. This approach not only enhances the overall synthesis efficiency but also minimizes the use of hazardous reagents, aligning with green chemistry principles.

One of the most intriguing aspects of 1-(6-(2-fluorophenoxy)pyridin-3-yl)ethanone is its pharmacological profile. Studies have demonstrated that this compound exhibits potent antimicrobial activity, particularly against Gram-positive bacteria and certain fungal strains. The fluoro-substituted phenoxy group plays a critical role in modulating the compound's bioactivity by introducing electron-withdrawing effects that enhance its interaction with bacterial cell membranes. Furthermore, recent research has explored its potential as a chemotherapeutic agent, where its ability to inhibit key enzymes involved in cell proliferation has shown promise in preclinical models.

In addition to its biological applications, 1-(6-(2-fluorophenoxy)pyridin-3-yl)ethanone has garnered attention in materials science due to its ability to form self-assembled monolayers (SAMs). The compound's pyridine ring provides a platform for coordinating metal ions, which can be exploited in the development of novel sensors and catalytic surfaces. For example, researchers have successfully used this compound to create SAMs on gold surfaces that exhibit enhanced sensitivity towards heavy metal ions such as lead and mercury. These findings underscore its potential in environmental monitoring and remediation technologies.

The versatility of 1-(6-(2-fluorophenoxy)pyridin-3-yl)ethanone extends to its role as an intermediate in the synthesis of more complex molecules. Its ketone functionality makes it amenable to various nucleophilic additions, such as those involving enolates or organometallic reagents. Recent studies have highlighted its utility in constructing polycyclic frameworks, which are essential components of many natural products and bioactive compounds. By leveraging modern methodologies like organocatalysis and microwave-assisted synthesis, chemists can further expand the scope of applications for this versatile compound.

From an analytical standpoint, the characterization of 1-(6-(2-fluorophenoxy)pyridin-3-yl)ethanone has benefited from advancements in spectroscopic techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided unprecedented insights into its molecular structure and purity. These tools are particularly valuable for ensuring consistency in large-scale production processes, where even minor structural deviations can significantly impact performance.

In conclusion, 1-(6-(2-fluorophenoxy)pyridin-3-yl)ethanone (CAS No. 1555341-04-2) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, combined with cutting-edge synthetic methods and analytical techniques, positions it as a key player in diverse scientific domains. As research continues to uncover new applications and optimizations for this compound, its significance in both academic and industrial settings is likely to grow further.